Cas no 921801-55-0 (7-ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide)

• Product Name: 7-ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide
• CAS No: 921801-55-0
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 6432746
• PubChem ID: 16820505
• Update Time: 2025-06-07

7-ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide
• 921801-55-0
• F2265-0475
• 7-ethoxy-N-(thiazol-2-yl)benzofuran-2-carboxamide
• AKOS024633685

• Inchi： 1S/C14H12N2O3S/c1-2-18-10-5-3-4-9-8-11(19-12(9)10)13(17)16-14-15-6-7-20-14/h3-8H,2H2,1H3,(H,15,16,17)
• InChI Key： XNWJAJQPIDRRCS-UHFFFAOYSA-N
• SMILES： O1C2=C(OCC)C=CC=C2C=C1C(NC1=NC=CS1)=O

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.6Ų

Additional information on 7-ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide

7-Ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 921801-55-0): A Comprehensive Overview

The compound 7-Ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide (CAS No. 921801-55-0) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzofurans, which are known for their versatile properties and wide-ranging applications in drug discovery and material science.

The molecular structure of 7-Ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide features a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The substitution pattern on the benzofuran ring includes an ethoxy group at the 7-position and a carboxamide group at the 2-position, with the amide nitrogen attached to a thiazole ring at the 1-position. This unique substitution pattern contributes to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the importance of benzofurans in medicinal chemistry due to their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The presence of electron-donating groups like the ethoxy substituent enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 7-Ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and amide formation. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological testing.

In terms of biological activity, 7-Ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide has shown potential as an anti-inflammatory agent in preclinical studies. Its ability to inhibit cyclooxygenase (COX) enzymes suggests its application in treating inflammatory diseases such as arthritis and cardiovascular disorders.

Moreover, this compound has demonstrated moderate activity against certain cancer cell lines, indicating its potential role in anticancer therapy. Ongoing research is focused on understanding its mechanism of action and optimizing its pharmacokinetic properties for clinical use.

The integration of thiazole rings into the molecule introduces additional functional groups that can enhance the compound's stability and reactivity. Thiazoles are known for their aromaticity and ability to participate in hydrogen bonding, which are critical factors in drug design.

From an environmental perspective, 7-Ethoxy-N-(1,3-thiazol-2-yl)-1-benzofuran-2-carboxamide exhibits low toxicity towards non-target organisms under standard laboratory conditions. This makes it a safer alternative compared to traditional synthetic compounds in certain applications.

In conclusion, 7-Ethoxy-N-(1,3-thiazol-2-yli)-benzofuran derivative (CAS No. 921801) represents a significant advancement in organic synthesis and medicinal chemistry. Its unique structure and promising biological profile position it as a valuable tool in drug discovery and development.